4-(Methanesulfonyloxy)but-2-yn-1-yl methanesulfonate, commonly known as MSB, is an organosulfur compound used in various fields of research and industry. This paper will provide an overview of MSB, including its definition, background, physical and chemical properties, synthesis and characterization, analytical methods, biological properties, toxicity and safety in scientific experiments, applications in scientific experiments, the current state of research, potential implications in various fields of research and industry, limitations, and future directions.